Cas no 2309312-66-9 (4-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-1-(5-fluoropyrimidin-2-yl)piperazin-2-one)

• Product Name: 4-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• CAS No: 2309312-66-9
• MF: C₁₉H₁₆F₂N₆O₂
• MW: 398.366149902344
• CID: 6175237
• PubChem ID: 134161561
• Update Time: 2025-10-17

4-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-1-(5-fluoropyrimidin-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• F6573-8352
• AKOS040705521
• 4-(3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• 4-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• 2309312-66-9
• 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one

• Inchi： 1S/C19H16F2N6O2/c1-25-16(8-15(24-25)12-2-4-13(20)5-3-12)18(29)26-6-7-27(17(28)11-26)19-22-9-14(21)10-23-19/h2-5,8-10H,6-7,11H2,1H3
• InChI Key： LZGHRIURHQODKC-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N1C(CN(C(C2=CC(C3C=CC(=CC=3)F)=NN2C)=O)CC1)=O

Computed Properties

• Exact Mass: 398.13028010g/mol
• Monoisotopic Mass: 398.13028010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-1-(5-fluoropyrimidin-2-yl)piperazin-2-one

4-(3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one: A Comprehensive Overview

The compound with CAS No. 2309312-66-9, commonly referred to as 4-(3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule's structure incorporates several key functional groups, including a pyrazole ring, a pyrimidine ring, and a piperazine moiety, which collectively contribute to its diverse pharmacological properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of a 4-fluorophenyl group further enhances the compound's stability and bioavailability, making it a valuable candidate for therapeutic applications. Additionally, the integration of a 5-fluoropyrimidine unit introduces additional electronic complexity, potentially enhancing the molecule's ability to interact with target proteins.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Ullmann coupling and Stille coupling, to construct the molecule's complex framework. These methods not only demonstrate the versatility of modern synthetic techniques but also underscore the importance of interdisciplinary collaboration in advancing chemical research.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models, particularly in inhibiting key enzymes associated with neurodegenerative diseases. For instance, studies have demonstrated its ability to modulate acetylcholinesterase (AChE) activity, suggesting potential applications in the treatment of Alzheimer's disease. Furthermore, its selectivity for certain isoforms of kinases has been explored, highlighting its potential as a targeted therapy for cancer.

The structural flexibility of this compound also allows for further modifications, enabling researchers to optimize its pharmacokinetic properties. By altering substituents on the pyrazole or pyrimidine rings, scientists can fine-tune the molecule's solubility, permeability, and metabolic stability. Such modifications are critical for translating laboratory findings into clinically viable treatments.

In conclusion, 4-(3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in shaping the future of drug development.